Cas no 587-79-1 (4-Fluorodiphenylmethane)

4-Fluorodiphenylmethane Properties

Names and Identifiers

• 4-Fluorodiphenylmethane
• 1-Benzyl-4-fluorobenzene
• 1-fluoro-4-(phenylmethyl)benzene
• 1-fluoranyl-4-(phenylmethyl)benzene
• 4-fluoro-1-benzylbenzene
• 1-Benzyl-4-fluorobenzene #
• ADCBAIUWZPOIMC-UHFFFAOYSA-N
• 6129AE
• SBB090447
• PC9325
• FCH918142
• Benzene, 1-fluoro-4-(phenylmethyl)-
• VZ29096
• F0568
• A832018
• A826892
• SCHEMBL576416
• DB-053263
• DTXSID20345405
• PS-8470
• D90682
• 587-79-1
• AKOS006228401
• MFCD00464329
• CS-0313968
• +Expand

• MDL： MFCD00464329
• InChIKey： ADCBAIUWZPOIMC-UHFFFAOYSA-N
• Inchi： 1S/C13H11F/c14-13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h1-9H,10H2
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 186.08453
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.084478513g/mol
• Heavy Atom Count: 14
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0
• Refractive Index: 1.5540 to 1.5580
• Boiling Point: 132°C/14mmHg(lit.)
• Density: 1

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